Cas no 1396854-41-3 (N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide)

N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide is a synthetic organic compound featuring a furan-methyl group linked to an acetamide scaffold, which is further substituted with a piperidinyl-thiadiazole moiety. This structure suggests potential utility in medicinal chemistry, particularly due to the presence of the 1,3,4-thiadiazole ring, known for its bioactivity in antimicrobial, anticancer, and anti-inflammatory applications. The furan and piperidine components may enhance binding affinity and pharmacokinetic properties. Its well-defined heterocyclic architecture makes it a promising candidate for further pharmacological evaluation or as an intermediate in targeted drug development. The compound's stability and synthetic accessibility further support its investigational use.
N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide structure
1396854-41-3 structure
Product Name:N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide
CAS No:1396854-41-3
MF:C15H20N4O2S
MW:320.409901618958
CID:5851146
PubChem ID:71793804
Update Time:2025-08-04

N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(furan-2-ylmethyl)-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide
    • N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide
    • 1396854-41-3
    • AKOS024544256
    • F6246-4217
    • N-(furan-2-ylmethyl)-2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide
    • VU0540905-1
    • Inchi: 1S/C15H20N4O2S/c1-11-17-18-15(22-11)12-4-6-19(7-5-12)10-14(20)16-9-13-3-2-8-21-13/h2-3,8,12H,4-7,9-10H2,1H3,(H,16,20)
    • InChI Key: KTJPSBTYOCZWMO-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=CO1)(=O)CN1CCC(C2=NN=C(C)S2)CC1

Computed Properties

  • Exact Mass: 320.13069707g/mol
  • Monoisotopic Mass: 320.13069707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 99.5Ų

N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6246-4217-1mg
N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide
1396854-41-3
1mg
$81.0 2023-09-09

Additional information on N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide

Comprehensive Analysis of N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide (CAS No. 1396854-41-3)

In the realm of pharmaceutical and biochemical research, N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide (CAS No. 1396854-41-3) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a furan ring, a thiadiazole moiety, and a piperidine scaffold, making it a versatile candidate for various applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The compound's molecular structure is a key factor driving its popularity. The presence of a furan-2-ylmethyl group attached to an acetamide backbone, coupled with a 5-methyl-1,3,4-thiadiazol-2-yl substituent on the piperidine ring, offers a balanced profile of lipophilicity and hydrogen-bonding capacity. This structural duality enhances its bioavailability and binding affinity, making it a promising scaffold for medicinal chemistry applications. Recent studies have highlighted its potential as a modulator of kinase activity, a hot topic in oncology and autoimmune disease research.

From a synthetic chemistry perspective, the preparation of N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide involves multi-step organic transformations. The thiadiazole ring is typically constructed via cyclization reactions, while the piperidine core is often introduced through reductive amination or nucleophilic substitution. The final acetamide linkage is achieved through acylative coupling, ensuring high purity and yield. These synthetic routes are frequently optimized for scalability, addressing the growing demand for this compound in high-throughput screening and preclinical studies.

One of the most searched questions in AI-driven drug discovery platforms revolves around the structure-activity relationship (SAR) of heterocyclic compounds like this one. The furan and thiadiazole moieties in CAS No. 1396854-41-3 are known to contribute to electron-rich environments, which can influence interactions with biological targets. Computational models, including molecular docking and quantitative structure-activity relationship (QSAR) analyses, have been employed to predict its binding modes and optimize derivative designs. Such approaches align with the current trend of integrating machine learning in pharmaceutical R&D.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases. The piperidine scaffold is a common feature in central nervous system (CNS)-active drugs, and the thiadiazole ring’s ability to cross the blood-brain barrier has sparked investigations into its neuroprotective effects. Preliminary data suggest that derivatives of N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide may exhibit activity against enzymes like acetylcholinesterase, a target for Alzheimer’s disease therapeutics.

In the context of green chemistry, researchers are also exploring sustainable synthetic routes for this compound. Solvent-free reactions, catalytic methods, and biodegradable reagents are being tested to reduce the environmental footprint of its production. This aligns with global initiatives to promote eco-friendly pharmaceutical manufacturing, a topic gaining traction in both academic and industrial circles.

Lastly, the compound’s patent landscape and commercial availability are frequently queried in scientific databases. While CAS No. 1396854-41-3 is primarily used in research settings, its derivatives are under evaluation for proprietary applications. Suppliers often highlight its high purity (>98%) and compatibility with HPLC and LC-MS analyses, ensuring reliability for rigorous experimental protocols.

In summary, N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide represents a multifaceted compound with broad applicability in drug development. Its structural complexity, combined with emerging insights into its biological activity, positions it as a valuable tool for addressing unmet medical needs. As research progresses, this molecule is likely to remain a focal point in discussions about innovative therapeutics and next-generation chemical entities.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司